Cas no 866620-21-5 (5-Tert-butylpyridin-2-amine)

5-Tert-butylpyridin-2-amine structure

Product Name:5-Tert-butylpyridin-2-amine

CAS No:866620-21-5

MF:C₉H₁₄N₂

MW:150.220861911774

MDL:MFCD12033220

CID:2102111

PubChem ID:20587962

Update Time:2024-10-26

5-Tert-butylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(1,1-dimethylethyl)-2-Pyridinamine
- 5-tert-butylpyridin-2-amine
- 5-(tert-butyl)pyridin-2-amine
- 2-amino-5-(tert-butyl)pyridine
- 2-Pyridinamine, 5-(1,1-dimethylethyl)-
- 5-tert-butylpyridin-2-ylamine
- MKEUSJZGHJDRHG-UHFFFAOYSA-N
- 5-tert-Butyl-pyridin-2-ylamine
- 5-(1,1-Dimethylethyl)-2-pyridinamine (ACI)
- 5-tert-Butyl-2-pyridineamine
- PB43618
- AS-78036
- D95143
- SY199531
- DB-358517
- EN300-202769
- MFCD12033220
- CHEMBL1800271
- SCHEMBL284446
- CS-0187955
- 866620-21-5
- AKOS015945283
- 5-Tert-butylpyridin-2-amine
- MDL： MFCD12033220
- Inchi： 1S/C9H14N2/c1-9(2,3)7-4-5-8(10)11-6-7/h4-6H,1-3H3,(H2,10,11)
- InChI Key： MKEUSJZGHJDRHG-UHFFFAOYSA-N
- SMILES： N1C(=CC=C(C=1)C(C)(C)C)N

Computed Properties

Exact Mass: 150.115698455g/mol
Monoisotopic Mass: 150.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9

5-Tert-butylpyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029182336-1g	5-(tert-Butyl)pyridin-2-amine	866620-21-5	95%	1g	$1361.22	2023-08-31
Alichem	A029182336-5g	5-(tert-Butyl)pyridin-2-amine	866620-21-5	95%	5g	$3520.44	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ416-50mg	5-Tert-butylpyridin-2-amine	866620-21-5	95+%	50mg	740.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ416-200mg	5-Tert-butylpyridin-2-amine	866620-21-5	95+%	200mg	1851.0CNY	2021-07-15
Chemenu	CM328698-5g	5-tert-butylpyridin-2-amine	866620-21-5	95%+	5g	$7239	2021-08-18
TRC	B490763-2.5mg	5-tert-butylpyridin-2-amine	866620-21-5		2.5mg	$ 50.00	2022-06-07
TRC	B490763-5mg	5-tert-butylpyridin-2-amine	866620-21-5		5mg	$ 70.00	2022-06-07
TRC	B490763-25mg	5-tert-butylpyridin-2-amine	866620-21-5		25mg	$ 295.00	2022-06-07
eNovation Chemicals LLC	Y1132323-100mg	5-tert-Butyl-pyridin-2-ylamine	866620-21-5	97%	100mg	$285	2022-11-01
eNovation Chemicals LLC	Y1132323-250mg	5-tert-Butyl-pyridin-2-ylamine	866620-21-5	95%	250mg	$455	2024-07-28

5-Tert-butylpyridin-2-amine Production Method

Production Method 1

866620-21-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; 5 h, rt

Reference

Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidized analogs

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(14), 4281-4283

Production Method 2

866620-21-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Diethylene glycol ; 72 h, reflux
2.1 Reagents: Trifluoroacetic acid ; 5 h, rt

Reference

Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidized analogs

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(14), 4281-4283

Production Method 3

159451-66-8

677-22-5

866620-21-5

Reaction Conditions

1.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 16 h, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Synthesis and evaluation of various heteroaromatic benzamides as analogues of -ylidene-benzamide cannabinoid type 2 receptor agonists

Moir, Michael; et al, Tetrahedron Letters, 2019, 60(36),

Production Method 4

547-63-7

444811-18-1

866620-21-5

Reaction Conditions

1.1 Reagents: Cyclohexanamine, N-cyclohexyl-, lithium salt (1:1) Catalysts: Tri-tert-butylphosphine , Bis(dibenzylideneacetone)palladium Solvents: Toluene ; overnight, rt
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 2 d, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 10 min, rt
4.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Diethylene glycol ; 72 h, reflux
5.1 Reagents: Trifluoroacetic acid ; 5 h, rt

Reference

Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidized analogs

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(14), 4281-4283

Production Method 5

1217417-46-3

866620-21-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Synthesis and evaluation of various heteroaromatic benzamides as analogues of -ylidene-benzamide cannabinoid type 2 receptor agonists

Moir, Michael; et al, Tetrahedron Letters, 2019, 60(36),

Production Method 6

866620-21-5

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 10 min, rt
2.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Diethylene glycol ; 72 h, reflux
3.1 Reagents: Trifluoroacetic acid ; 5 h, rt

Reference

Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidized analogs

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(14), 4281-4283

Production Method 7

866620-21-5

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran
2.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
2.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 16 h, rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2 h, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Synthesis and evaluation of various heteroaromatic benzamides as analogues of -ylidene-benzamide cannabinoid type 2 receptor agonists

Moir, Michael; et al, Tetrahedron Letters, 2019, 60(36),

Production Method 8

866620-21-5

Reaction Conditions

1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 2 d, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 10 min, rt
3.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Diethylene glycol ; 72 h, reflux
4.1 Reagents: Trifluoroacetic acid ; 5 h, rt

Reference

Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidized analogs

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(14), 4281-4283

Production Method 9

2746-25-0

1072-97-5

866620-21-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylacetamide ; 1 h, 0 °C
2.1 Reagents: Cyclohexanamine, N-cyclohexyl-, lithium salt (1:1) Catalysts: Tri-tert-butylphosphine , Bis(dibenzylideneacetone)palladium Solvents: Toluene ; overnight, rt
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 2 d, rt
4.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 10 min, rt
5.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Diethylene glycol ; 72 h, reflux
6.1 Reagents: Trifluoroacetic acid ; 5 h, rt

Reference

Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidized analogs

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(14), 4281-4283